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Cat. No.: B6305820

Get Quote

Executive Summary & Scaffold Analysis
5-Bromo-2-chloro-N,N-dimethylisonicotinamide (CAS: 1863453-75-1) represents a tri-

functionalized pyridine scaffold optimized for Fragment-Based Drug Discovery (FBDD). Unlike

simple pyridine intermediates, this molecule offers three distinct vectors for chemical

diversification, allowing researchers to fine-tune potency and solubility simultaneously.

The "Three-Vector" Diversification Strategy
Vector A (C2-Position): The 2-Chloro group is highly reactive toward nucleophilic aromatic

substitution (

). Displacing this with amines creates a "hinge-binding" motif essential for kinase inhibition.

Vector B (C5-Position): The 5-Bromo group serves as a handle for palladium-catalyzed

cross-couplings (Suzuki-Miyaura), enabling the addition of hydrophobic tails to occupy deep

protein pockets.
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Vector C (Amide): The N,N-dimethyl amide modulates solubility and metabolic stability

(preventing rapid hydrolysis compared to simple esters).
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Figure 1: Functional diversification map of the isonicotinamide scaffold.

Comparative Bioactivity Performance
The bioactivity of this scaffold is realized upon derivatization. Below is a comparison of key

analog classes derived from the 5-Bromo-2-chloro core against industry standards.

A. Agrochemical Potency (Fungicidal Activity)
Analogs modified at the C5 position with thiophene moieties (via Suzuki coupling) have shown

superior efficacy against Phytophthora capsici (Cucumber Downy Mildew) compared to

commercial standards.

Table 1: Fungicidal Efficacy of Isonicotinamide Analogs vs. Commercial Standards
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Compound
Structure
Description

Target
Pathogen

EC₅₀ (mg/L)
Relative
Potency

Analog 4f

5-(Thiophen-2-

yl)-nicotinamide

derivative

P. capsici 1.96
High (Best in

Class)

Flumorph

Commercial

Morpholine

Fungicide

P. capsici 7.55
Moderate (3.8x

lower)

Diflumetorim
Commercial

Pyrimidinamine
P. capsici 21.44

Low (10.9x

lower)

Parent Scaffold

5-Bromo-2-

chloro-N,N-

dimethyl...

P. capsici >100
Inactive

(Precursor)

Data Source: Synthesis and bioassay results from recent agricultural studies [1].

B. Kinase Inhibition (GSK-3β & BACE-1)
In the context of Alzheimer's disease, the 2-chloro group is displaced by diamines to form 2-

amino-isonicotinamides. These analogs exhibit nanomolar potency against GSK-3β.

Table 2: Kinase Inhibitor Profile (SAR Trends)

Structural
Modification

Effect on GSK-3β
Potency

Selectivity Profile Notes

2-Cl → 2-Amino

(Cyclopropyl)
Increase (+++) High

Critical H-bond donor

for hinge region.

5-Br → 5-Aryl Increase (++) Moderate
Occupies hydrophobic

back-pocket.

N,N-dimethyl → N-H Decrease (-) Low

Amide protons often

required for solvent

interaction.
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Key Insight: The N,N-dimethyl group in the title compound is often a "pro-moiety" or solubilizing

tail. For maximum kinase potency, the amide is often dealkylated or cyclized, but the 5-Br/2-Cl

substitution pattern is the defining feature that enables rapid library generation [2, 3].

Experimental Protocols
To validate the bioactivity of this scaffold, the following protocols are recommended. These

focus on the transformation of the precursor into bioactive analogs and their subsequent

testing.

Protocol A: Synthesis of Bioactive Thiophene Analogs
(Suzuki Coupling)
Objective: Functionalize the C5-position to generate fungicidal candidates.

Reagents: 5-Bromo-2-chloro-N,N-dimethylisonicotinamide (1.0 eq), Thiophene-2-boronic

acid (1.2 eq),

(0.05 eq),

(2.0 eq).

Solvent: 1,4-Dioxane/Water (4:1 ratio).

Procedure:

Degas the solvent mixture with

for 15 minutes.

Add reactants and catalyst to a sealed tube.

Heat to 90°C for 12 hours.

Monitor by TLC (Hexane/EtOAc 3:1).

Workup: Extract with EtOAc, wash with brine, dry over

.
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Purification: Silica gel column chromatography.

Validation:

NMR should show the disappearance of the C5-H signal (if unbrominated) or shift in
aromatic protons, and appearance of thiophene signals [1].

Protocol B: Mycelial Growth Rate Assay (Fungicidal
Activity)
Objective: Quantify the EC₅₀ of the synthesized analog against Phytophthora capsici.

Preparation: Dissolve test compounds in DMSO to create a stock solution.

Media: Mix stock solution with molten Potato Dextrose Agar (PDA) to achieve final

concentrations (e.g., 6.25, 12.5, 25, 50, 100 mg/L).

Inoculation: Place a 5mm mycelial plug of P. capsici in the center of the petri dish.

Incubation: Incubate at 25°C in the dark for 96 hours.

Measurement: Measure the colony diameter (cross-method) compared to the DMSO control.

Calculation:

(Where C = Control diameter, T = Treated diameter). Calculate EC₅₀ using log-probit analysis
[1].

Mechanism of Action & Pathway Visualization
The bioactivity of these analogs relies on specific molecular interactions. The diagram below

illustrates the dual-pathway potential (Kinase vs. Fungal Target) based on the substitution

pattern.
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Figure 2: Mechanism of Action pathways for isonicotinamide derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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